5-Amino-1-(2-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid ethyl ester

• IUPAC Name: ethyl 5-amino-1-(2-chlorophenyl)triazole-4-carboxylate
• InChI: InChI=1S/C11H11ClN4O2/c1-2-18-11(17)9-10(13)16(15-14-9)8-6-4-3-5-7(8)12/h3-6H,2,13H2,1H3
• InChI Key: KXASQYQXOXEKNX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(N=N1)C2=CC=CC=C2Cl)N
• Molecular Formula: C11H11ClN4O2
• DSSTOX Substance ID: DTXSID50372289
• Molecular Weight: 266.68 g/mol
• CAS RN: 106748-15-6

Description

The compound “5-Amino-1-(2-chlorophenyl)-1H-pyrazole-4-carbonitrile” is a laboratory chemical. It has an empirical formula of C10H7ClN4 and a molecular weight of 218.64.

Synthesis Analysis

There are studies on the synthesis of similar compounds. For instance, hydrazine-coupled pyrazoles were successfully synthesized and their structures were verified by employing elemental microanalysis, FTIR, and 1H NMR techniques.

Physical And Chemical Properties Analysis

The compound “5-Amino-1-(2-chlorophenyl)-1H-pyrazole-4-carbonitrile” is a solid with a melting point of 136-140 °C.

Scientific Research Applications

Synthesis and Structural Studies

The compound 5-Amino-1-(2-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid ethyl ester is involved in various synthetic and structural studies, demonstrating its utility in the preparation of complex chemical structures. For instance, its synthesis, alongside other similar compounds, has been detailed, showcasing the use of X-ray diffraction techniques and characterized by IR, 1H NMR, and 13C NMR spectroscopies. These studies reveal the compounds' potential for forming strong intermolecular hydrogen bonds, leading to a two-dimensional framework structure essential for further chemical and pharmaceutical applications (Şahin, Kantar, Şaşmaz, Gümrükçüoğlu, & Büyükgüngör, 2014).

Antimicrobial Activities

Derivatives of the 5-Amino-1-(2-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid ethyl ester and related triazole compounds have been synthesized and screened for antimicrobial activities. The novel synthesis routes have led to the creation of compounds exhibiting good or moderate activities against various test microorganisms. This highlights the compound's relevance in the development of new antimicrobial agents, contributing to the ongoing search for more effective treatments against microbial infections (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Peptidomimetics and Biologically Active Compounds

The chemistry of 5-Amino-1-(2-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid ethyl ester allows for its application in the preparation of peptidomimetics or biologically active compounds based on the triazole scaffold. A protocol involving ruthenium-catalyzed cycloaddition has been developed to give a protected version of this triazole amino acid, facilitating the synthesis of triazoles active as HSP90 inhibitors. This approach is crucial for developing new therapeutic agents, highlighting the compound's versatility in drug discovery (Ferrini, Chandanshive, Lena, Comes Franchini, Giannini, Tafi, & Taddei, 2015).

Safety and Hazards

The compound “5-Amino-1-(2-chlorophenyl)-1H-pyrazole-4-carbonitrile” is considered hazardous. It is harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.